Sodium Channel inhibitor 6

• Molecular Formula: C22H23F5N2O5
• Molecular Weight: 490.4 g/mol
• InChI: InChI=1S/C22H23F5N2O5/c1-10-16(12-5-6-13(23)17(24)18(12)33-3)19(34-21(10,2)22(25,26)27)20(32)29-11-4-7-14(28-8-11)15(31)9-30/h4-8,10,15-16,19,30-31H,9H2,1-3H3,(H,29,32)/t10-,15-,16-,19+,21+/m0/s1
• InChIKey: HXXNLIYFNQKZHX-PEHJGKTGSA-N

VX-993: Naᵥ.8 Blocker for Non-Opioid Pain Research

Sodium Channel inhibitor 6, also designated as VX-993, is a synthetic organic compound that functions as a selective inhibitor of the voltage-gated sodium channel Nav1.8 . It is identified by the CAS number 2877755-11-6, has a molecular formula of C22H23F5N2O5, and a molecular weight of 490.42 g/mol [1]. The compound is described as a next-generation Nav1.8 inhibitor intended for research applications in neuropathic pain and related pain disorders .

Model System Peripheral nociceptive signaling pathway studies

Route Oral administration; human ADME characterization available

Stage Phase 2 endpoint dataset for neuropathic pain research

Selectivity Na_v1.8-targeting tool compound; selectivity panel under review

• [1] PubChem. (n.d.). Sodium Channel inhibitor 6 (CID 166158894). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/166158894 View Source

VX-993 Cannot Be Replaced by Generic Naᵥ.8 Blockers

While many compounds are labeled as 'sodium channel inhibitors,' their functional profiles can differ dramatically, making generic substitution scientifically unsound. The Nav1.8 channel is a specific isoform of voltage-gated sodium channels, distinct from other family members like Nav1.7, Nav1.5, and Nav1.9 in tissue distribution, biophysical properties, and role in pain signaling [1]. Inhibitors of Nav1.8 are a specialized subclass, and their clinical efficacy and safety are highly dependent on isoform selectivity and pharmacokinetic properties. Even among Nav1.8 inhibitors, reported in vitro potencies can vary by over 100-fold (from 0.1 nM to >199 nM), and clinical outcomes can be divergent, with some compounds like suzetrigine showing efficacy while others like VX-993 have failed to meet primary endpoints [2][3]. The specific quantitative evidence below demonstrates why Sodium Channel inhibitor 6 (VX-993) must be evaluated on its own merits and cannot be assumed to be a functional substitute for other Nav1.8 inhibitors.

Oral bioavailability divide: A-803467 and similar tool compounds lack oral exposure, limiting direct substitution for oral in vivo models.

Clinical endpoint gap: VX-993 has Phase 2 trial evidence in pain models; A-803467 remains preclinical, affecting endpoint interpretation transfer.

Selectivity data asymmetry: VX-993's quantitative Na_v1.8 selectivity profile is not publicly available, preventing cross-study potency comparison with published tool compounds.

• [1] Payne, C. E., Brown, A. R., Theile, J. W., et al. (2015). A novel selective and orally bioavailable Nav 1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. British Journal of Pharmacology, 172(10), 2654–2670. View Source
• [2] Jones, J., Correll, D. J., Lechner, S. M., et al. (2025). Mapping the Extended Pain Pathway: Human Genetic and Multi-Omic Strategies for Next-Generation Analgesics. International Journal of Molecular Sciences, 27(7), 3035. View Source
• [3] Applied Clinical Trials Online. (2025, August 5). Vertex's Selective NaV1.8 Inhibitor Falls Short in Acute Pain Clinical Trial. Retrieved from https://www.appliedclinicaltrialsonline.com/view/vertex-selective-nav1-8-inhibitor-falls-short-acute-pain-clinical-trial View Source

VX-993 Comparative Evidence for Scientific Selection

Acute Post-Surgical Pain Efficacy vs. Placebo (Phase 2)

In a Phase 2 clinical trial (NCT06619847) for acute pain following bunionectomy, VX-993 demonstrated a dose-dependent analgesic effect, but failed to show superiority over the active comparator hydrocodone bitartrate/acetaminophen (HB/APAP). The high-dose VX-993 group achieved a 74.5-point reduction in the time-weighted Sum of Pain Intensity Difference over 48 hours (SPID48), compared to a 50.2-point reduction for placebo and a 94.4-point reduction for HB/APAP [1]. This outcome led to the discontinuation of VX-993's development as a monotherapy for acute pain [1].

Acute pain SPID48 endpoint

Head-to-head

VX-993: no significant difference vs. placebo; suzetrigine met primary endpoint

Endpoint response context: VX-993 does not replicate suzetrigine efficacy signal in bunionectomy model.

Discontinued for acute pain monotherapy.

Evidence Dimension	Efficacy in Acute Pain (SPID48)
Target Compound Data	74.5-point reduction (high-dose group)
Comparator Or Baseline	Placebo: 50.2-point reduction; HB/APAP: 94.4-point reduction
Quantified Difference	VX-993 vs. Placebo: +24.3 points; VX-993 vs. HB/APAP: -19.9 points
Conditions	Randomized, double-blind, placebo-controlled Phase 2 trial in 367 patients following bunionectomy; dosing over 48 hours [1]

Why This Matters

This direct clinical comparison quantifies the real-world efficacy of VX-993 against both a negative (placebo) and a positive (HB/APAP) control, providing crucial context for researchers evaluating its potential in acute pain models.

• [1] Applied Clinical Trials Online. (2025, August 5). Vertex's Selective NaV1.8 Inhibitor Falls Short in Acute Pain Clinical Trial. Retrieved from https://www.appliedclinicaltrialsonline.com/view/vertex-selective-nav1-8-inhibitor-falls-short-acute-pain-clinical-trial View Source

Naᵥ.8 Selectivity Profile vs. A-803467

Cross-study comparison of placebo-adjusted SPID48 scores reveals differences in analgesic magnitude among Nav1.8 inhibitors. VX-993 demonstrated a placebo-adjusted SPID48 of 24.3 points in a bunionectomy trial [1]. In contrast, the FDA-approved Nav1.8 inhibitor suzetrigine achieved a placebo-adjusted SPID48 of 29.3 points in a similarly designed bunionectomy trial, and 48.4 points in an abdominoplasty trial [2]. While these data come from separate studies and are not a direct head-to-head comparison, they illustrate a trend of differential clinical efficacy within the same target class.

Na_v1.8 selectivity

Data to verify

A-803467 IC₅₀ 8 nM, >100-fold selective over Na_v1.2/1.3/1.5/1.7; VX-993 IC₅₀ not disclosed

Selectivity context: quantitative comparison not possible until full panel is published.

Cross-study inference only.

Evidence Dimension	Placebo-Adjusted Analgesic Efficacy (SPID48)
Target Compound Data	24.3 points (bunionectomy)
Comparator Or Baseline	Suzetrigine: 29.3 points (bunionectomy); 48.4 points (abdominoplasty)
Quantified Difference	VX-993 achieved a lower placebo-adjusted SPID48 compared to suzetrigine in a similar surgical model (24.3 vs. 29.3 points)
Conditions	Phase 2 and Phase 3 randomized controlled trials for acute postoperative pain [1][2]

Why This Matters

This evidence contextualizes VX-993's clinical performance within the broader landscape of Nav1.8 inhibitors, highlighting that not all compounds in this class yield equivalent analgesic outcomes.

• [1] Applied Clinical Trials Online. (2025, August 5). Vertex's Selective NaV1.8 Inhibitor Falls Short in Acute Pain Clinical Trial. Retrieved from https://www.appliedclinicaltrialsonline.com/view/vertex-selective-nav1-8-inhibitor-falls-short-acute-pain-clinical-trial View Source
• [2] Viscusi, E. R., Minkowitz, H. S., Winkle, P. J., et al. (2025). Suzetrigine, a Nonopioid NaV1.8 Inhibitor for Treatment of Moderate-to-severe Acute Pain: Two Phase 3 Randomized Clinical Trials. The Clinical Journal of Pain. Advance online publication. View Source

Oral Bioavailability and Human PK vs. A-803467

VX-993 is characterized as a selective inhibitor of the Nav1.8 sodium channel isoform [1]. A 2026 review notes that VX-993 was optimized to maintain 'high potency and selectivity for NaV1.8' [2]. While precise selectivity ratios against other isoforms (e.g., Nav1.5, Nav1.7) are not publicly available in the same quantitative detail as for some comparator compounds, the claim of selectivity is a key differentiator from non-selective sodium channel blockers like carbamazepine or lamotrigine [3].

Oral bioavailability

Cross-study comparable

VX-993: orally bioavailable, human ADME study completed; A-803467: no oral bioavailability, IP administration only

Route-dependent PK context: oral exposure enables translational dosing models.

Binary difference; quantitative oral PK parameters not published.

Evidence Dimension	Isoform Selectivity
Target Compound Data	Described as 'selective' for Nav1.8 [1][2]
Comparator Or Baseline	Non-selective sodium channel blockers (e.g., carbamazepine, lamotrigine) [3]
Quantified Difference	Not quantified in available public data for VX-993; inference based on class-level target engagement
Conditions	Review of literature and compound characterization

Why This Matters

Selectivity for Nav1.8 is a critical design feature intended to avoid the central nervous system and cardiac side effects associated with broader sodium channel inhibition, making it a key selection criterion for researchers focused on peripheral pain pathways.

• [1] IUPHAR/BPS Guide to Pharmacology. (n.d.). VX-993 ligand page. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=13683 View Source
• [2] Jones, J., Correll, D. J., Lechner, S. M., et al. (2025). Mapping the Extended Pain Pathway: Human Genetic and Multi-Omic Strategies for Next-Generation Analgesics. International Journal of Molecular Sciences, 27(7), 3035. View Source
• [3] Emery, E. C., & Young, G. T. (2020). Neuropathic pain: preclinical and early clinical progress with voltage-gated sodium channel blockers. Expert Opinion on Investigational Drugs, 29(3), 259-271. View Source

Phase 2 Development in Diabetic Peripheral Neuropathy

The solubility of Sodium Channel inhibitor 6 (VX-993) is reported as soluble in DMSO . A vendor datasheet provides a solubility of 200 mg/mL (407.81 mM) in DMSO with sonication, facilitating the preparation of stock solutions for in vitro and in vivo studies . While solubility in aqueous buffers is not specified, this DMSO solubility is a practical parameter for researchers.

DPN clinical development

Class-level

VX-993 in Phase 2 DPN trial (active-controlled); other Na_v1.8 inhibitors preclinical only

Indication-specific endpoint context: neuropathic pain research with clinical-stage molecule.

Outcome data not yet reported.

Evidence Dimension	Solubility
Target Compound Data	Soluble in DMSO; 200 mg/mL (407.81 mM)
Comparator Or Baseline	Not applicable; this is a supporting physicochemical property.
Quantified Difference	N/A
Conditions	Vendor datasheet; sonication recommended

Why This Matters

This information is essential for researchers planning to use the compound in cell-based assays or animal models, as it provides a starting point for developing a suitable formulation.

VX-993 Optimal Application Scenarios

Oral Naᵥ.8 Inhibition for Neuropathic Pain Research

Sodium Channel inhibitor 6 (VX-993) is suitable for in vitro and in vivo studies aimed at dissecting the role of the Nav1.8 channel in pain signal transduction . Its selective inhibition of Nav1.8 [1] makes it a valuable tool for experiments where distinguishing the contribution of this specific isoform from other sodium channels (e.g., Nav1.7, Nav1.9) is critical. Researchers can use this compound to study action potential generation and conduction in nociceptive neurons, as demonstrated by its class-leading counterparts [2].

Human Experimental Medicine: Naᵥ.8 Blocker Comparisons

The compound's intended use in neuropathic pain research positions it as a candidate for validation in established rodent models of neuropathic pain (e.g., chronic constriction injury, spared nerve injury). The clinical data from VX-993 [3] and the broader class of Nav1.8 inhibitors [2] provide a translational framework for interpreting preclinical findings. Researchers can use VX-993 to benchmark the analgesic efficacy of novel compounds in these models.

ADME and Pharmacokinetic Profiling of Naᵥ.8 Inhibitors

Given the divergent clinical outcomes observed among Nav1.8 inhibitors [3][4], Sodium Channel inhibitor 6 (VX-993) serves as a key comparator in pharmacological studies. Researchers can directly compare its in vitro potency, selectivity profile, and in vivo efficacy against other well-characterized Nav1.8 inhibitors like PF-01247324, A-803467, or suzetrigine to understand the structural and pharmacokinetic determinants of analgesic activity and clinical translatability [2][4].

Application

Selection Property

Validation Focus

Application: Neuropathic pain signaling research (oral dosing)

Selection Property: Oral bioavailability with human ADME characterization

Validation Focus: In vivo endpoint interpretation in neuropathic pain models

Application: Na_v1.8 inhibitor endpoint comparison studies

Selection Property: Published SPID48 endpoint dataset from bunionectomy trial

Validation Focus: Endpoint response benchmarking in acute pain models

Application: ADME/metabolite profiling of Na_v1.8 inhibitors

Selection Property: ¹⁴C-labeled human mass balance study data availability

Validation Focus: Metabolic pathway and clearance validation

Application: Human C-nociceptor pharmacodynamic research

Selection Property: Continuity with microneurography PD biomarker dataset

Validation Focus: Activity-dependent slowing endpoint analysis

• [1] Jones, J., Correll, D. J., Lechner, S. M., et al. (2025). Mapping the Extended Pain Pathway: Human Genetic and Multi-Omic Strategies for Next-Generation Analgesics. International Journal of Molecular Sciences, 27(7), 3035. View Source
• [2] Payne, C. E., Brown, A. R., Theile, J. W., et al. (2015). A novel selective and orally bioavailable Nav 1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. British Journal of Pharmacology, 172(10), 2654–2670. View Source
• [3] Applied Clinical Trials Online. (2025, August 5). Vertex's Selective NaV1.8 Inhibitor Falls Short in Acute Pain Clinical Trial. Retrieved from https://www.appliedclinicaltrialsonline.com/view/vertex-selective-nav1-8-inhibitor-falls-short-acute-pain-clinical-trial View Source
• [4] Viscusi, E. R., Minkowitz, H. S., Winkle, P. J., et al. (2025). Suzetrigine, a Nonopioid NaV1.8 Inhibitor for Treatment of Moderate-to-severe Acute Pain: Two Phase 3 Randomized Clinical Trials. The Clinical Journal of Pain. Advance online publication. View Source